Cas no 1038721-54-8 (3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine)

• Product Name: 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine
• CAS No: 1038721-54-8
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• MDL: MFCD11191877
• CID: 4569055
• PubChem ID: 28966097
• Update Time: 2025-11-01

3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-4-(2-fluorophenoxy)phenyl]methanamine
• Benzenemethanamine, 3-fluoro-4-(2-fluorophenoxy)-
• 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine

• MDL： MFCD11191877
• Inchi： 1S/C13H11F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H,8,16H2
• InChI Key： GQQCRHROXAIZEI-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC2=CC=CC=C2F)C(F)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 279.3±40.0 °C at 760 mmHg
• Flash Point: 122.7±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine

Introduction to 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine (CAS No. 1038721-54-8)

3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine, identified by the chemical identifier CAS No. 1038721-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural features of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine, particularly the presence of fluorine atoms and aromatic rings, contribute to its unique chemical properties and reactivity, which are critical for its role in drug design and development.

The molecular structure of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine consists of a phenyl ring substituted with a fluoro group at the 3-position and a 2-fluorophenoxy group at the 4-position, connected to a methylamine moiety. This arrangement imparts specific electronic and steric properties to the molecule, which are essential for its interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved therapeutic efficacy. 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine is no exception and has been explored as a lead compound in various drug discovery programs. Its structural motif is reminiscent of several known pharmacologically active agents, suggesting potential applications in treating a range of diseases, including cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine is its ability to serve as a scaffold for further chemical modifications. Researchers have leveraged its core structure to develop novel derivatives with enhanced biological activity and reduced toxicity. These derivatives have shown promise in preclinical studies, demonstrating efficacy in models of human disease. The versatility of this compound makes it an invaluable tool for medicinal chemists seeking to design next-generation therapeutics.

The synthesis of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine presents unique challenges due to the sensitive nature of the fluorine-containing functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only ensure the quality of the final product but also provide a foundation for scaling up production for industrial applications.

Recent studies have highlighted the potential of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine as an intermediate in the synthesis of more complex pharmaceuticals. Its structural features allow it to participate in various chemical transformations, making it a versatile building block for drug development. For instance, it can be used to introduce fluorinated aromatic rings into larger molecules, enhancing their binding affinity to biological targets. Additionally, its amine functionality provides a site for further derivatization, enabling the creation of compounds with tailored pharmacological properties.

The biological activity of 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine has been extensively evaluated in vitro and in vivo. Initial studies have shown that it exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. These findings have prompted further investigation into its potential as a therapeutic agent. Preclinical trials are currently underway to assess its safety and efficacy in animal models, with the aim of translating these findings into clinical applications.

The role of fluorine atoms in modulating biological activity is well-documented, and 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine is no exception. The presence of fluorine enhances the lipophilicity of the molecule, improving its ability to cross cell membranes and reach target sites within the body. Furthermore, fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymatic processes. These properties make fluorinated compounds attractive candidates for drug development.

In conclusion, 3-Fluoro-4-(2-fluorophenoxy)phenylmethanamine (CAS No. 1038721-54-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatile reactivity, make it an invaluable tool for designing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.